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Compound of Interest

Compound Name: tert-Butyl nitrite

Cat. No.: B031348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of N-

nitrosamines from secondary amines using tert-butyl nitrite (TBN) as a nitrosating agent. This

methodology is notable for its efficiency, broad substrate scope, and mild, environmentally

friendly reaction conditions.

Introduction
N-nitrosamines are a class of organic compounds that have garnered significant attention due

to their potential carcinogenicity and presence as impurities in some pharmaceutical products.

[1] The synthesis of N-nitrosamines is crucial for toxicological studies, analytical standard

preparation, and for understanding their formation pathways. Traditional methods for N-

nitrosamine synthesis often involve the use of sodium nitrite in acidic conditions, which can be

harsh.[1] Tert-butyl nitrite (TBN) has emerged as a versatile and efficient reagent for the N-

nitrosation of secondary amines under solvent-free, metal-free, and acid-free conditions,

offering high yields and a simple isolation procedure.[2][3] TBN is a cost-effective reagent with

good reactivity and solubility in common organic solvents, and its use results in the formation of

tert-butanol as a benign byproduct, simplifying purification.[1]

Reaction Mechanism
The N-nitrosation of secondary amines using tert-butyl nitrite proceeds through a

straightforward mechanism. TBN acts as a source of the nitrosonium ion (NO+), which is the
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key electrophilic species that reacts with the nucleophilic secondary amine.
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Reactants
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Start

Add secondary amine and TBN
to a round bottom flask

Stir at room temperature or 45 °C

Monitor reaction by TLC

Aqueous work-up or
filtration through silica gel

Reaction complete

Dilute with ethyl acetate,
wash with water

Reaction complete
(alternative)

Obtain pure N-nitrosamine

High purity

Dry organic layer and concentrate

Purify by column chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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